Cas no 934687-46-4 (4-Isopropyl-6-nitroquinolin-2(1h)-one)

• Product Name: 4-Isopropyl-6-nitroquinolin-2(1h)-one
• CAS No: 934687-46-4
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD20226813
• CID: 4670067
• PubChem ID: 118695784
• Update Time: 2025-05-21

4-Isopropyl-6-nitroquinolin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 4-isopropyl-6-nitroquinolin-2(1h)-one
• SB71576
• 6-nitro-4-propan-2-yl-1H-quinolin-2-one
• C77210
• 4-(1-Methylethyl)-6-nitro-2(1H)-quinolinone (ACI)
• 6-nitro-4-(propan-2-yl)-1,2-dihydroquinolin-2-one
• BS-18004
• AKOS037649316
• DB-088639
• 934687-46-4
• CS-0162527
• MFCD20226813
• 4-isopropyl-6-nitro-1H-quinolin-2-one
• SCHEMBL17479639
• 4-Isopropyl-6-nitroquinolin-2(1h)-one

• MDL： MFCD20226813
• Inchi： 1S/C12H12N2O3/c1-7(2)9-6-12(15)13-11-4-3-8(14(16)17)5-10(9)11/h3-7H,1-2H3,(H,13,15)
• InChI Key： WAPFHSYDMIRBIZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=C(C=CC=2N1)[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9

4-Isopropyl-6-nitroquinolin-2(1h)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD00774936)

Additional information on 4-Isopropyl-6-nitroquinolin-2(1h)-one

Comprehensive Overview of 4-Isopropyl-6-nitroquinolin-2(1h)-one (CAS No. 934687-46-4): Properties, Applications, and Research Insights

4-Isopropyl-6-nitroquinolin-2(1h)-one (CAS No. 934687-46-4) is a specialized nitroquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad biological activities. The presence of both nitro and isopropyl groups in its molecular framework enhances its reactivity and potential applications in drug discovery and material science.

Recent studies highlight the growing interest in nitroquinoline derivatives like 4-Isopropyl-6-nitroquinolin-2(1h)-one for their role in developing antimicrobial agents and anticancer therapeutics. Researchers are particularly focused on its mechanism of action, which involves interference with cellular processes in pathogenic organisms. The compound's nitro group is pivotal for its electron-withdrawing properties, making it a candidate for photoactive materials and sensor technologies. Its isopropyl substituent further contributes to lipophilicity, influencing its pharmacokinetic profile.

In the context of green chemistry, 4-Isopropyl-6-nitroquinolin-2(1h)-one is being explored for sustainable synthesis routes. With the rise of environmentally friendly protocols, scientists are optimizing catalytic methods to reduce waste and energy consumption during its production. This aligns with the global push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's potential in agrochemical innovation is another hot topic. As the demand for crop protection agents grows, nitroquinoline-based compounds are investigated for their herbicidal and fungicidal properties. 4-Isopropyl-6-nitroquinolin-2(1h)-one could play a role in addressing food security challenges by enhancing pesticide efficacy while minimizing environmental impact.

From a material science perspective, the quinoline backbone of this compound offers opportunities for designing organic semiconductors and luminescent materials. Its nitro-aromatic system enables electron transport, making it relevant for optoelectronic devices such as OLEDs and solar cells. These applications resonate with the increasing interest in renewable energy technologies.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 4-Isopropyl-6-nitroquinolin-2(1h)-one. Purity and stability assessments are essential for its use in high-value applications. Researchers often search for analytical methods and spectral data of such compounds to ensure reproducibility in experiments.

In summary, 4-Isopropyl-6-nitroquinolin-2(1h)-one (CAS No. 934687-46-4) is a versatile compound with multidisciplinary relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its distinctive chemical features. As research progresses, this compound may unlock new solutions for pressing global challenges, from healthcare to sustainability.